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Compound of Interest

1-Benzyl-piperidine-2-
Compound Name:

carbaldehyde
CAS No.: 157634-01-0
Cat. No.: B173343

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical properties, synthesis, and
characterization of 1-Benzyl-piperidine-2-carbaldehyde. Designed for professionals in
chemical research and drug development, this document synthesizes technical data with
practical insights into the compound's handling and application.

Introduction and Compound Identity

1-Benzyl-piperidine-2-carbaldehyde, also known by synonyms such as 1-(Phenylmethyl)-2-
piperidinecarboxaldehyde, is a heterocyclic aldehyde. Its structure, featuring a benzyl group
attached to the nitrogen of a piperidine ring which is substituted with a formyl group at the 2-
position, makes it a valuable chiral building block in organic synthesis. Its applications include
the synthesis of more complex molecules, such as those investigated for potential therapeutic
activities.

Key Identifiers:
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e Molecular Formula: C13H17NO[1]
e Molecular Weight: 203.28 g/mol [1][2]
e CAS Number: 101830-22-6 (for the racemate)

Physicochemical Properties

The physical state and solubility of a compound are critical for its handling, reaction setup, and
purification. 1-Benzyl-piperidine-2-carbaldehyde is typically a liquid at room temperature. A
summary of its key physical properties is presented below.

Property Value Source(s)

Clear colorless to pale yellow

Appearance quid [3]
Molecular Weight 203.28 g/mol [1][2]
Density 1.026 g/mL at 25 °C [21[3][4]
Boiling Point 315.4 °C at 760 mmHg [2][3]14]
Flash Point >110 °C (>230 °F) [2114]
Refractive Index (n20/D) 1.537 [21[3][4]

Slightly soluble in Acetone,
Solubility Chloroform, Dichloromethane, [3114]
DMSO

Synthesis and Mechanistic Considerations

The synthesis of 1-Benzyl-piperidine-2-carbaldehyde is most commonly achieved through
the selective oxidation of the corresponding primary alcohol, (1-benzylpiperidin-2-yl)methanol.
The choice of oxidizing agent is critical to prevent over-oxidation to the carboxylic acid, a
common side reaction with less selective reagents.[5][6] Two prevalent, mild, and high-yielding
methods are the Swern oxidation and the Dess-Martin periodinane (DMP) oxidation.

Causality Behind Experimental Choices
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e Swern Oxidation: This method utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride
at very low temperatures (-78 °C).[7] The low temperature is crucial to control the exothermic
reaction and prevent the decomposition of the activated DMSO species.[7] Triethylamine, a
non-nucleophilic base, is then added to facilitate the final elimination step that forms the
aldehyde. This method is favored for its high yields and compatibility with a wide range of
functional groups, though it requires cryogenic conditions and produces the malodorous
byproduct dimethyl sulfide.[7]

o Dess-Martin Periodinane (DMP) Oxidation: This reaction employs a hypervalent iodine
reagent (DMP) in a chlorinated solvent like dichloromethane.[8] A key advantage is its
operational simplicity, as it can be run at room temperature, avoiding the need for specialized
cooling equipment.[8][9] DMP is known for its high selectivity and rapid reaction times.[6][8]
However, the reagent is expensive and potentially explosive under shock, requiring careful
handling.[9]

Experimental Workflow: Swern Oxidation

The following diagram illustrates a typical workflow for the synthesis and purification of 1-
Benzyl-piperidine-2-carbaldehyde via Swern oxidation.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.masterorganicchemistry.com/reaction-guide/swern-oxidation-of-alcohols-to-aldehydes-and-ketones/
https://www.masterorganicchemistry.com/reaction-guide/swern-oxidation-of-alcohols-to-aldehydes-and-ketones/
https://www.masterorganicchemistry.com/reaction-guide/swern-oxidation-of-alcohols-to-aldehydes-and-ketones/
https://en.wikipedia.org/wiki/Dess%E2%80%93Martin_oxidation
https://en.wikipedia.org/wiki/Dess%E2%80%93Martin_oxidation
https://organic-synthesis.com/alcohol-to-aldehyde-using-dess-martin-periodinane-dmp/
https://www.chemistrysteps.com/dess-martin-periodinane-dmp-oxidation/
https://en.wikipedia.org/wiki/Dess%E2%80%93Martin_oxidation
https://organic-synthesis.com/alcohol-to-aldehyde-using-dess-martin-periodinane-dmp/
https://www.benchchem.com/product/b173343/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-benzyl-piperidine-2-carbaldehyde
https://www.benchchem.com/product/b173343/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-benzyl-piperidine-2-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Reagent Preparation

1. Prepare DMSO in CH2CI2 2. Prepare Oxalyl Chloride in CH2CI2

Reaction

3. Cool DMSO solution to -78°C

Slow addition

4. Add Oxalyl Chloride (activates DMSO)

tir ~15 min

5. Add (1-benzylpiperidin-2-yl)methanol

tir ~15 min

6. Add Triethylamine (TEA)

Stir ~30 min at -78°C

7. Warm to Room Temperature

Work-up &"Purification

(8. Quench with Watea
\

(9. Extract with CHZCIZJ

A

GO. Wash Organic Layer (aq. HCI, ag. NaHCO3, BrineD

\i
(11. Dry (Na2S04) & FiIteD
\
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Y
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1-Benzyl-piperidine-2-carbaldehyde
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Caption: Swern Oxidation Workflow for Aldehyde Synthesis.
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Detailed Protocol: Swern Oxidation

This protocol is adapted from established procedures for Swern oxidations.[3][10][11]

e Preparation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.qg.,
Nitrogen or Argon), add anhydrous dichloromethane (CH2Cl2). Cool the flask to -78 °C using
a dry ice/acetone bath.

 Activation: To the cold CH2Clz, add anhydrous dimethyl sulfoxide (DMSO) (2.2 equivalents)
via syringe. Then, add oxalyl chloride (1.5 equivalents) dropwise, ensuring the internal
temperature does not rise significantly. Stir the resulting mixture for 15 minutes.

» Alcohol Addition: Slowly add a solution of (1-benzylpiperidin-2-yl)methanol (1.0 equivalent) in
a small amount of anhydrous CHzClz. Stir the reaction for 30-45 minutes at -78 °C.

o Elimination: Add triethylamine (TEA) (5.0 equivalents) dropwise. The mixture may become
thick. Continue stirring at -78 °C for 30 minutes.

e Warming & Quenching: Remove the cooling bath and allow the reaction to warm to room
temperature over approximately 45 minutes. Quench the reaction by adding water.

o Extraction and Wash: Transfer the mixture to a separatory funnel. Separate the layers and
extract the aqueous layer with CH2Cl>. Combine the organic layers and wash sequentially
with a dilute HCI solution (e.g., 1% HCI), saturated aqueous sodium bicarbonate (NaHCO3)
solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na=2S0a),
filter, and concentrate under reduced pressure to yield the crude product.

 Purification: The crude aldehyde can be purified by vacuum distillation or silica gel column
chromatography to yield the final product.

Spectroscopic and Analytical Characterization

To confirm the identity and purity of the synthesized 1-Benzyl-piperidine-2-carbaldehyde,
several analytical techniques are employed.
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e 'H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is the primary tool for
structural confirmation. Key expected signals include:

o Asinglet for the aldehydic proton (-CHO) around & 9.5-9.7 ppm.

o A multiplet for the aromatic protons of the benzyl group around & 7.2-7.4 ppm.[12]
o Asinglet for the benzylic methylene protons (-CH2-Ph) around & 3.5 ppm.[12]

o A series of multiplets for the piperidine ring protons.[12]

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum will show a
characteristic peak for the aldehyde carbonyl carbon in the downfield region, typically around
0 200 ppm.[11]

IR (Infrared) Spectroscopy: IR spectroscopy is used to identify key functional groups. A
strong absorption band around 1720-1740 cm~! is indicative of the C=0 stretch of the
aldehyde.

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound. The expected molecular ion peak [M]+ would correspond to its molecular weight
of 203.28.

Handling, Storage, and Safety

Proper handling and storage are essential due to the compound's reactivity and potential
hazards.

o Safety Precautions: 1-Benzyl-piperidine-2-carbaldehyde is classified as toxic if swallowed
and can cause serious eye damage.[1][2] Appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, must be worn.[4] Work should be conducted
in a well-ventilated fume hood.

» Storage Conditions: The compound is noted to be air-sensitive.[3][13] It should be stored in a
tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and refrigerated
to minimize degradation.[3][13]
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 Stability: Aldehydes are susceptible to oxidation, which can convert them into carboxylic
acids over time, especially when exposed to air. Proper inert atmosphere storage is the most
effective way to ensure long-term stability and purity.

References

e PubChem. (n.d.). 1-Benzylpiperidine-4-carbaldehyde. National Center for Biotechnology
Information. Retrieved from [Link]

e Asian Journal of Chemistry. (2017). Industrially Scalable Synthesis of Anti-alzheimer Drug
Donepezil. Asian Journal of Chemistry, 29(9), 1999-2004. Retrieved from [Link]

e ChemBK. (2024). 1-benzyl-4-piperidine carboxaldehyde. Retrieved from [Link]
e Chemistry Steps. (n.d.). Dess—Martin periodinane (DMP) oxidation. Retrieved from [Link]
o Wikipedia. (n.d.). Dess—Martin oxidation. Retrieved from [Link]

e Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using Dess-Martin Periodinane
(DMP). Retrieved from [Link]

o Chemistry Steps. (n.d.). Swern Oxidation Mechanism. Retrieved from [Link]

» Master Organic Chemistry. (n.d.). The Swern Oxidation: Mechanism and Features. Retrieved
from [Link]

» Michigan State University Department of Chemistry. (n.d.). Swern Oxidation Procedure.
Retrieved from [Link]

e PrepChem.com. (n.d.). Synthesis of 1-benzylpiperidine-4-carboxaldehyde. Retrieved from
[Link]

» ResearchGate. (2019). Selective oxidation of benzyl alcohol to benzaldehyde.... Retrieved
from [Link]

e ResearchGate. (2020). Oxidation of Benzyl Alcohols to Aldehydes and Ketones Under Air in
Water Using a Polymer Supported Palladium Catalyst. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzylpiperidine-4-carbaldehyde
https://asianpubs.org/index.php/ajc/article/view/8816
https://www.chembk.com/en/chem/N-Benzylpiperidine-4-carboxaldehyde
https://www.chemistrysteps.com/dess-martin-periodinane-dmp-oxidation/
https://en.wikipedia.org/wiki/Dess%E2%80%93Martin_oxidation
https://www.organic-synthesis.com/synthesis/oxidation/alcohol-aldehyde-ketone-dess-martin-periodinane.html
https://www.chemistrysteps.com/swern-oxidation/
https://www.masterorganicchemistry.com/2015/05/21/the-swern-oxidation/
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/suppmnt/Swern.htm
https://www.prepchem.com/synthesis-of-1-benzylpiperidine-4-carboxaldehyde/
https://www.researchgate.net/publication/331557937_Selective_oxidation_of_benzyl_alcohol_to_benzaldehyde_1-phenylethanol_to_acetophenone_and_fluorene_to_fluorenol_catalysed_by_iron_II_complexes_supported_by_pincer-type_ligands_Studies_on_rapid_degrada
https://www.researchgate.net/publication/343460067_Oxidation_of_Benzyl_Alcohols_to_Aldehydes_and_Ketones_Under_Air_in_Water_Using_a_Polymer_Supported_Palladium_Catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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